Cas no 58671-82-2 (Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)-)
![Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)- structure](https://www.kuujia.com/scimg/cas/58671-82-2x500.png)
58671-82-2 structure
Product name:Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)-
Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)-
- 1-[2-(dimethylamino)ethyl]-3-(2,4-dimethylphenyl)thiourea
- 58671-82-2
- AKOS003695261
- SCHEMBL11755573
- DTXSID30589479
- N-[2-(Dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)thiourea
-
- Inchi: InChI=1S/C13H21N3S/c1-10-5-6-12(11(2)9-10)15-13(17)14-7-8-16(3)4/h5-6,9H,7-8H2,1-4H3,(H2,14,15,17)
- InChI Key: PVUHVUKGYFPAJO-UHFFFAOYSA-N
- SMILES: CN(C)CCNC(NC1C=CC(C)=CC=1C)=S
Computed Properties
- Exact Mass: 251.14583
- Monoisotopic Mass: 251.14561886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4Ų
- XLogP3: 1.9
Experimental Properties
- PSA: 27.3
Thiourea, N-[2-(dimethylamino)ethyl]-N'-(2,4-dimethylphenyl)- Related Literature
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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